molecular formula C15H13N5O4 B6086533 2-hydroxy-3-methoxy-5-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone

2-hydroxy-3-methoxy-5-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone

Cat. No. B6086533
M. Wt: 327.29 g/mol
InChI Key: VEIJRIJOAOYIRM-LZYBPNLTSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-hydroxy-3-methoxy-5-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone, also known as HMBH, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. HMBH is a derivative of benzaldehyde and benzimidazole, which have been studied for their biological activities. In

Mechanism of Action

The mechanism of action of 2-hydroxy-3-methoxy-5-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone is not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways in cells. For example, 2-hydroxy-3-methoxy-5-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and transcription. This inhibition can lead to DNA damage and cell death. 2-hydroxy-3-methoxy-5-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone has also been shown to inhibit the activity of protein kinase C, a signaling molecule involved in cell growth and differentiation.
Biochemical and Physiological Effects:
2-hydroxy-3-methoxy-5-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that 2-hydroxy-3-methoxy-5-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone can induce apoptosis in cancer cells, inhibit bacterial and fungal growth, and inhibit the activity of certain enzymes. In vivo studies have shown that 2-hydroxy-3-methoxy-5-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone can reduce tumor growth in animal models and improve cognitive function in mice with Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-hydroxy-3-methoxy-5-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone in lab experiments is its relatively low toxicity compared to other chemical compounds. However, 2-hydroxy-3-methoxy-5-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone is not readily soluble in water, which can make it difficult to work with in some experiments. In addition, the mechanism of action of 2-hydroxy-3-methoxy-5-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone is not fully understood, which can make it challenging to design experiments to study its effects.

Future Directions

There are many potential future directions for research on 2-hydroxy-3-methoxy-5-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone. One area of interest is the development of 2-hydroxy-3-methoxy-5-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone derivatives with improved properties, such as increased solubility or specificity for certain enzymes. Another area of research is the investigation of the synergistic effects of 2-hydroxy-3-methoxy-5-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone with other chemical compounds, such as chemotherapy drugs or antibiotics. Finally, further studies are needed to fully understand the mechanism of action of 2-hydroxy-3-methoxy-5-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone and its potential applications in various scientific fields.

Synthesis Methods

The synthesis of 2-hydroxy-3-methoxy-5-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone involves the reaction of 2-hydroxy-3-methoxy-5-nitrobenzaldehyde with 1H-benzimidazole-2-carbohydrazide in the presence of an acid catalyst. The reaction yields 2-hydroxy-3-methoxy-5-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone as a yellow crystalline solid with a melting point of 220-223°C. The purity of the compound can be confirmed using analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

2-hydroxy-3-methoxy-5-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone has been studied for its potential applications in various scientific fields. In cancer research, 2-hydroxy-3-methoxy-5-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone has shown promising results as an anti-tumor agent by inducing apoptosis in cancer cells. 2-hydroxy-3-methoxy-5-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone has also been studied for its antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics. In addition, 2-hydroxy-3-methoxy-5-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone has been investigated for its ability to inhibit the activity of certain enzymes, such as acetylcholinesterase, which is implicated in the pathogenesis of Alzheimer's disease.

properties

IUPAC Name

2-[(E)-(1H-benzimidazol-2-ylhydrazinylidene)methyl]-6-methoxy-4-nitrophenol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H13N5O4/c1-24-13-7-10(20(22)23)6-9(14(13)21)8-16-19-15-17-11-4-2-3-5-12(11)18-15/h2-8,21H,1H3,(H2,17,18,19)/b16-8+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VEIJRIJOAOYIRM-LZYBPNLTSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC(=CC(=C1O)C=NNC2=NC3=CC=CC=C3N2)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

COC1=CC(=CC(=C1O)/C=N/NC2=NC3=CC=CC=C3N2)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H13N5O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

327.29 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[(E)-[2-(1H-1,3-Benzodiazol-2-YL)hydrazin-1-ylidene]methyl]-6-methoxy-4-nitrophenol

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.